![molecular formula C24H24N6O3 B3008287 1,3,7-trimethyl-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxamide CAS No. 2034299-44-8](/img/structure/B3008287.png)
1,3,7-trimethyl-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxamide
Overview
Description
The compound is also known as 1,3,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid . It has a CAS Number of 1038300-16-1 .
Molecular Structure Analysis
The molecular formula of the compound is C10H11N3O4 . The InChI code is 1S/C10H11N3O4/c1-11-6(9(15)16)4-5-7(11)12(2)10(17)13(3)8(5)14/h4H,1-3H3,(H,15,16) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 237.22 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Biological Evaluation
Research has focused on the synthesis of novel derivatives with similar structural features for their potential biological activities. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives evaluating their anticancer and anti-5-lipoxygenase agents, indicating the application of similar compounds in developing therapeutic agents with specific biological activities (Rahmouni et al., 2016).
Antimicrobial and Antifungal Activities
Compounds with related structures have been synthesized and evaluated for antimicrobial and antifungal properties. For example, Hanafy (2011) explored the synthesis of pyrido[2,3-d]pyrimidines for their antifungal activity, suggesting the use of these compounds in addressing fungal infections (Hanafy, 2011).
Antituberculosis Activity
Some research has been directed towards the development of compounds for their potent activity against multi- and extended drug-resistant tuberculosis strains. Moraski et al. (2011) synthesized imidazo[1,2-a]pyridine-3-carboxamides with significant anti-tuberculosis activity, illustrating the potential of similar structures in contributing to tuberculosis treatment strategies (Moraski et al., 2011).
Antioxidant Properties
The research also includes the evaluation of related compounds for their antioxidant activities. Chernov'yants et al. (2016) discussed thioamides as radical scavenging compounds, indicating the exploration of antioxidant properties which might be applicable to compounds with the chemical structure (Chernov'yants et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1,3,7-trimethyl-2,4-dioxo-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]pyrido[2,3-d]pyrimidine-6-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N6O3/c1-14-16(12-17-21(25-14)28(2)24(33)29(3)23(17)32)22(31)27-18-9-5-4-8-15(18)19-13-30-11-7-6-10-20(30)26-19/h4-5,8-9,12-13H,6-7,10-11H2,1-3H3,(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYDUKBUUZQXEHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C2C(=N1)N(C(=O)N(C2=O)C)C)C(=O)NC3=CC=CC=C3C4=CN5CCCCC5=N4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N6O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,7-trimethyl-2,4-dioxo-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(2-Fluorophenyl)-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one](/img/structure/B3008204.png)
![N-[3-[(Dimethylamino)methyl]-1,2-benzoxazol-5-yl]-2-(2-methoxyphenyl)acetamide](/img/structure/B3008206.png)
![N-benzyl-3-[(4-methylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B3008209.png)
![2-adamantanyl-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide](/img/structure/B3008215.png)
![8,8-dimethyl-2-((4-nitrobenzyl)thio)-5-(p-tolyl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione](/img/structure/B3008220.png)
